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Compound of Interest

Compound Name: 23-Methyltetracosanoic acid

Cat. No.: B15547937

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
23-Methyltetracosanoic acid is a very-long-chain fatty acid (VLCFA) that can be utilized as a

standard in various research and development applications. Its utility spans from a reference

compound in mass spectrometry-based lipidomics to a building block in the synthesis of

complex lipids and bioactive molecules. The presence of a methyl branch at the iso-position (n-

2) provides a unique structural feature that is relevant in the study of certain biological

pathways and disease markers. This application note details a comprehensive, multi-step

protocol for the chemical synthesis of high-purity 23-methyltetracosanoic acid, intended to

serve as a reference standard.

Synthetic Strategy
The synthesis of 23-methyltetracosanoic acid is achieved through a convergent strategy that

involves the coupling of two key fragments, followed by chain extension and functional group

manipulation. The overall workflow is depicted in the diagram below. The key steps involve the

formation of a C22 branched alcohol via a Grignard reaction, followed by its conversion to an

alkyl halide, and a final carboxylation step to yield the target C25 fatty acid.
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Preparation of C23 Branched Alcohol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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